Cas no 67383-63-5 (1-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(4-phenylpiperazin-1-yl)ethanol hydrochloride)

1-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(4-phenylpiperazin-1-yl)ethanol hydrochloride structure
67383-63-5 structure
Product Name:1-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(4-phenylpiperazin-1-yl)ethanol hydrochloride
CAS No:67383-63-5
MF:C24H31ClN2O
MW:398.968745470047
CID:1722576
PubChem ID:3051313
Update Time:2025-04-21

1-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(4-phenylpiperazin-1-yl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(4-phenylpiperazin-1-yl)ethanol hydrochloride
    • 1-(s-Hydrindacen-4-yl)-2-(4-phenylpiperazino)ethanol hydrochloride
    • 67383-63-5
    • VUFB-10560
    • DTXSID10986664
    • 1-Piperazineethanol, alpha-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-4-phenyl-, monohydrochloride
    • 1-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-2-(4-phenylpiperazin-1-yl)ethan-1-ol--hydrogen chloride (1/1)
    • Inchi: 1S/C24H30N2O.ClH/c27-23(17-25-12-14-26(15-13-25)20-8-2-1-3-9-20)24-21-10-4-6-18(21)16-19-7-5-11-22(19)24;/h1-3,8-9,16,23,27H,4-7,10-15,17H2;1H
    • InChI Key: DLXXJDUDVAABAD-UHFFFAOYSA-N
    • SMILES: Cl.OC(CN1CCN(C2C=CC=CC=2)CC1)C1C2CCCC=2C=C2CCCC=12

Computed Properties

  • Exact Mass: 398.21273
  • Monoisotopic Mass: 398.2124913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 463
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.7Ų

Experimental Properties

  • PSA: 26.71
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